Cas no 30227-06-6 (trifluoromethanesulfonyl isocyanate)
30227-06-6 structure
Product Name:trifluoromethanesulfonyl isocyanate
CAS No:30227-06-6
MF:C2F3NO3S
MW:175.08650970459
MDL:MFCD28383895
CID:3933423
PubChem ID:12636795
Update Time:2025-10-05
trifluoromethanesulfonyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonyl isocyanate, trifluoro-
- trifluoromethane-sulfonyl isocyanate
- trifluoromethanesulfonyl isocyanate
- FBA22706
- 30227-06-6
- KDAMMLMNJOOSEG-UHFFFAOYSA-N
- SCHEMBL6634132
- EN300-205196
- Trifluoromethylsulfonyl isocyanate
- 1,1,1-trifluoro-N-(oxomethylidene)methanesulfonamide
- trifluoromethanesulfonylisocyanate
-
- MDL： MFCD28383895
- Inchi： 1S/C2F3NO3S/c3-2(4,5)10(8,9)6-1-7
- InChI Key： KDAMMLMNJOOSEG-UHFFFAOYSA-N
- SMILES： C(F)(F)(F)S(N=C=O)(=O)=O
Computed Properties
- Exact Mass: 174.95509852Da
- Monoisotopic Mass: 174.95509852Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 72Ų
trifluoromethanesulfonyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00948892-1g |
Trifluoromethanesulfonyl isocyanate |
30227-06-6 | 95% | 1g |
￥13787.0 | 2023-02-23 | |
| Chemenu | CM420376-10mg |
trifluoromethanesulfonyl isocyanate |
30227-06-6 | 95%+ | 10mg |
$291 | 2023-02-22 | |
| Chemenu | CM420376-50mg |
trifluoromethanesulfonyl isocyanate |
30227-06-6 | 95%+ | 50mg |
$558 | 2023-02-22 | |
| Chemenu | CM420376-100mg |
trifluoromethanesulfonyl isocyanate |
30227-06-6 | 95%+ | 100mg |
$818 | 2023-02-22 | |
| Chemenu | CM420376-250mg |
trifluoromethanesulfonyl isocyanate |
30227-06-6 | 95%+ | 250mg |
$1156 | 2023-02-22 | |
| Chemenu | CM420376-500mg |
trifluoromethanesulfonyl isocyanate |
30227-06-6 | 95%+ | 500mg |
$1808 | 2023-02-22 | |
| Chemenu | CM420376-1g |
trifluoromethanesulfonyl isocyanate |
30227-06-6 | 95%+ | 1g |
$2311 | 2023-02-22 | |
| Enamine | EN300-205196-0.05g |
trifluoromethanesulfonyl isocyanate |
30227-06-6 | 93% | 0.05g |
$516.0 | 2023-09-16 | |
| Enamine | EN300-205196-0.1g |
trifluoromethanesulfonyl isocyanate |
30227-06-6 | 93% | 0.1g |
$673.0 | 2023-09-16 | |
| Enamine | EN300-205196-0.25g |
trifluoromethanesulfonyl isocyanate |
30227-06-6 | 93% | 0.25g |
$963.0 | 2023-09-16 |
trifluoromethanesulfonyl isocyanate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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